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Compound of Interest

Compound Name: Pelirine

Cat. No.: B12385900 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like Pelirine is paramount. This guide provides immediate, essential safety

protocols, operational procedures, and disposal plans to minimize risk and ensure a secure

laboratory environment.

Quantitative Safety Data
While a specific Safety Data Sheet (SDS) for Pelirine is not readily available, its classification

as a toxic alkaloid necessitates stringent handling protocols. The known toxicity data is

summarized below.

Parameter Value Source

CAS Number 30435-26-8 [1][2]

Molecular Formula C₂₁H₂₆N₂O₃ [1]

Molecular Weight 354.44 g/mol [1]

Appearance Powder [2]

Acute Toxicity (Oral)
Causes death in mice at 100

mg/kg and above.
[1]

Storage Temperature 2-8°C, Refrigerator [2]
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Personal Protective Equipment (PPE)
Given the high toxicity of Pelirine, a comprehensive PPE strategy is mandatory to prevent

accidental exposure through inhalation, ingestion, or skin contact.

PPE Category Required Equipment

Hand Protection
Chemical-resistant gloves (e.g., Nitrile, double-

gloved)

Eye Protection
Safety glasses with side shields or chemical

splash goggles

Respiratory Protection

NIOSH-approved respirator with a particulate

filter (e.g., N95, P100) or a powered air-purifying

respirator (PAPR)

Body Protection Disposable lab coat or gown with tight cuffs

Additional Protection Full-face shield if there is a risk of splashing

Experimental Protocols: Handling and Disposal
Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of Pelirine.

Handling Protocol:

Preparation:

Work within a certified chemical fume hood or a glove box.

Ensure all necessary PPE is worn correctly before handling the compound.

Have a spill kit readily accessible.

Weighing and Aliquoting:

Use a dedicated, calibrated analytical balance within the containment enclosure.
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Handle Pelirine powder with care to avoid generating dust.

Use appropriate tools (e.g., non-sparking spatulas) for transfer.

Dissolution:

If dissolving in a solvent, add the solvent to the Pelirine powder slowly to prevent

splashing.

Pelirine is soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[1]

Post-Handling:

Thoroughly decontaminate all surfaces and equipment that came into contact with

Pelirine.

Remove and dispose of PPE in the designated hazardous waste stream.

Wash hands thoroughly with soap and water after completing work.

Disposal Plan:

Waste Segregation:

All solid waste contaminated with Pelirine (e.g., gloves, wipes, disposable lab coats) must

be collected in a dedicated, clearly labeled hazardous waste container.

Liquid waste containing Pelirine should be collected in a separate, sealed, and labeled

hazardous waste container.

Decontamination of Glassware:

Rinse contaminated glassware with a suitable solvent (e.g., acetone) three times.

Collect the rinsate as hazardous liquid waste.

Wash the glassware with soap and water after decontamination.

Final Disposal:
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Arrange for the disposal of all hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of Pelirine or its waste down the drain or in regular trash.

Workflow for Safe Handling of Pelirine

Safe Handling Workflow for Pelirine
Preparation

- Verify fume hood function
- Don appropriate PPE

- Prepare spill kit

Weighing and Aliquoting
- Use containment enclosure

- Handle powder carefully
- Use non-sparking tools

Dissolution
- Add solvent slowly

- Ensure proper ventilation

Experimentation
- Conduct experiment within fume hood

Decontamination
- Clean all surfaces and equipment

- Collect all waste

Waste Disposal
- Segregate solid and liquid waste

- Label containers clearly
- Contact EHS for pickup

Post-Handling
- Remove and dispose of PPE

- Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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